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Compound of Interest

Compound Name: Levetimide

Cat. No.: B1674941 Get Quote

Levetimide (Levetiracetam) Technical Support
Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on addressing solubility challenges with

Levetimide (Levetiracetam) for experimental use. Below you will find troubleshooting guides

and frequently asked questions (FAQs) to ensure the successful preparation and application of

Levetimide in your research.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: I am having trouble dissolving Levetimide. What are the recommended solvents?

A1: Levetimide, also known as Levetiracetam, is generally characterized by good aqueous

solubility. However, if you are encountering issues, it is crucial to select the appropriate solvent

based on your experimental needs. Levetiracetam is very soluble in water and freely soluble in

several organic solvents. For biological experiments, starting with sterile, purified water or a

buffered solution like PBS is recommended. If a higher concentration stock solution is required,

organic solvents such as DMSO or ethanol can be used, followed by further dilution in your

aqueous experimental medium.
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Q2: What is the maximum concentration of Levetimide I can dissolve in water?

A2: Levetiracetam has a very high solubility in water, reported to be 1040 mg/mL.[1] This high

solubility makes it suitable for a wide range of aqueous-based assays without the need for

organic solvents.

Q3: Can I use DMSO to prepare a stock solution? What is the recommended concentration?

A3: Yes, DMSO is a suitable solvent for preparing a concentrated stock solution of

Levetiracetam. It is soluble in DMSO at concentrations up to 100 mM. When preparing a stock

solution in DMSO for cell culture experiments, it is critical to ensure the final concentration of

DMSO in the culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q4: My Levetimide solution appears cloudy or has precipitates. What should I do?

A4: Cloudiness or precipitation may indicate that the solubility limit has been exceeded in the

chosen solvent or that the compound has precipitated upon dilution into an aqueous buffer.

Troubleshooting Steps:

Gentle Warming: Try gently warming the solution (e.g., in a 37°C water bath) to aid

dissolution.

Sonication: Use a sonicator bath to break up any aggregates and enhance solubilization.

pH Adjustment: The solubility of some compounds can be pH-dependent. Although

Levetiracetam is highly water-soluble, ensuring the pH of your buffer is within a neutral

range (e.g., pH 7.2-7.4 for physiological buffers) is good practice.

Co-solvents: For challenging preparations, a co-solvent system may be necessary.

However, given Levetiracetam's high intrinsic solubility, this is often not required.

Q5: How should I prepare Levetimide for in vitro cell culture experiments?

A5: For cell-based assays, it is best to dissolve Levetiracetam directly in the cell culture

medium (e.g., DMEM) to the desired final concentration.[2] If a stock solution is prepared in an

organic solvent like DMSO, ensure the final solvent concentration in the culture well is minimal
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and does not affect cell viability. A vehicle control (medium with the same concentration of the

solvent) should always be included in your experimental design.

Q6: What is a suitable vehicle for administering Levetimide in animal studies?

A6: Due to its high water solubility, Levetiracetam can be dissolved in sterile saline (0.9% NaCl)

or sterile water for injection for in vivo administration (e.g., intraperitoneal or intravenous

injection).[3] The concentration should be calculated based on the required dosage (mg/kg)

and the injection volume appropriate for the animal model.

Quantitative Solubility Data
The following table summarizes the solubility of Levetiracetam in various common laboratory

solvents.

Solvent Solubility Reference

Water 1040 mg/mL [1][4][5][6][7]

Chloroform 653 mg/mL [1][4]

Methanol 536 mg/mL [1][4]

Ethanol 165 mg/mL [1][4]

DMSO ~100 mM

PBS (pH 7.2) ~10 mg/mL [8][9]

Acetonitrile 57 mg/mL [1][4]

n-Hexane Practically Insoluble [1][4]

Experimental Protocols
Preparation of Levetiracetam Stock Solution (100 mM in
DMSO)

Weighing: Accurately weigh the required amount of Levetiracetam powder. The molecular

weight of Levetiracetam is 170.21 g/mol . To prepare 1 mL of a 100 mM stock solution, you
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will need 17.02 mg of Levetiracetam.

Dissolving: Add the weighed Levetiracetam to a sterile microcentrifuge tube. Add the

appropriate volume of high-purity, anhydrous DMSO. For 1 mL of stock, add 1 mL of DMSO.

Solubilization: Vortex the tube until the Levetiracetam is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for long-term storage.

Preparation of Levetiracetam Working Solution for Cell
Culture (e.g., 100 µM in DMEM)

Thaw Stock Solution: Thaw a frozen aliquot of the 100 mM Levetiracetam in DMSO stock

solution at room temperature.

Dilution: Prepare an intermediate dilution if necessary. For a final concentration of 100 µM,

you can perform a 1:1000 dilution of the 100 mM stock solution directly into the cell culture

medium. For example, add 1 µL of the 100 mM stock solution to 1 mL of DMEM.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Application: Add the prepared working solution to your cell cultures. Remember to include a

vehicle control (DMEM with 0.1% DMSO in this example).

Visualizations
Levetiracetam Mechanism of Action
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Caption: Levetiracetam's primary mechanism of action involves binding to SV2A.

Experimental Workflow for Levetiracetam Solution
Preparation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1674941?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation
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Caption: Workflow for preparing Levetiracetam solutions for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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